Cas no 138588-26-8 (1,2,4-Thiadiazol-5-amine, 3-[4-(1,1-dimethylethyl)phenyl]-)

• Product Name: 1,2,4-Thiadiazol-5-amine, 3-[4-(1,1-dimethylethyl)phenyl]-
• CAS No: 138588-26-8
• MF: C₁₂H₁₅N₃S
• MW: 233.332600831985
• CID: 1254331
• Update Time: 2024-08-04

1,2,4-Thiadiazol-5-amine, 3-[4-(1,1-dimethylethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Thiadiazol-5-amine, 3-[4-(1,1-dimethylethyl)phenyl]-

• Inchi： 1S/C12H15N3S/c1-12(2,3)9-6-4-8(5-7-9)10-14-11(13)16-15-10/h4-7H,1-3H3,(H2,13,14,15)
• InChI Key： ZNOUBZPJNLZWKP-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(C2=CC=C(C(C)(C)C)C=C2)=N1

Computed Properties

• Exact Mass: 233.09885

Experimental Properties

• Density: 1.168±0.06 g/cm3(Predicted)
• Boiling Point: 376.9±35.0 °C(Predicted)
• PSA: 51.8
• pka: 3.05±0.36(Predicted)